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Compound of Interest

Compound Name:
(2-Methyloxazol-4-

YL)methanamine

Cat. No.: B1418392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended for informational purposes only and should not be used as a

substitute for a comprehensive Safety Data Sheet (SDS) or professional safety training. (2-
Methyloxazol-4-YL)methanamine is a chemical compound for research and development

purposes, and its toxicological properties have not been fully investigated. All handling and

experimental procedures should be conducted by qualified personnel in a controlled laboratory

setting, adhering to all applicable safety regulations.

Introduction
(2-Methyloxazol-4-YL)methanamine, with CAS number 1065073-45-1, is a heterocyclic

amine containing a 2-methyloxazole core. This structural motif is of interest in medicinal

chemistry and drug discovery due to its presence in various biologically active molecules. This

guide provides a summary of the available safety and handling information, general properties,

and representative experimental considerations for this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (2-Methyloxazol-4-
YL)methanamine is presented in the table below.
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Property Value

CAS Number 1065073-45-1

Molecular Formula C₅H₈N₂O

Molecular Weight 112.13 g/mol

Boiling Point 186.3 ± 15.0 °C at 760 mmHg

Appearance Not specified (likely a liquid or low-melting solid)

Solubility Soluble in water.

Safety and Hazard Information
Based on available Safety Data Sheets, (2-Methyloxazol-4-YL)methanamine is classified with

the following hazards.[1] It is crucial to note that a comprehensive toxicological profile for this

compound is not publicly available.[1]

GHS Hazard Classification
Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category 2) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory Tract

Irritation

H335: May cause respiratory irritation

Precautionary Statements
The following precautionary statements are recommended when handling this compound:
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Type Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ protective

clothing/ eye protection/ face protection.

Response

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water. P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing. P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. P330:

Rinse mouth. P332 + P313: If skin irritation

occurs: Get medical advice/attention. P337 +

P313: If eye irritation persists: Get medical

advice/attention. P362: Take off contaminated

clothing and wash before reuse.

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed. P405: Store

locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

integrity of the compound.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber), a lab

coat, and closed-toe shoes.

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a

NIOSH-approved respirator with an appropriate cartridge.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

General Handling Workflow
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Preparation

Handling

Post-Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Weigh Compound

Dissolve in Appropriate Solvent

Perform Reaction

Decontaminate Glassware and Surfaces

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly
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Caption: General workflow for handling (2-Methyloxazol-4-YL)methanamine.
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First Aid Measures
If Swallowed: Call a poison control center or doctor immediately for treatment advice. Have

the person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so

by a poison control center or doctor. Do not give anything by mouth to an unconscious

person.

If on Skin or Clothing: Take off contaminated clothing. Rinse skin immediately with plenty of

water for 15-20 minutes. Call a poison control center or doctor for treatment advice.

If Inhaled: Move person to fresh air. If the person is not breathing, call 911 or an ambulance,

then give artificial respiration, preferably by mouth-to-mouth, if possible. Call a poison control

center or doctor for further treatment advice.

If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove

contact lenses, if present, after the first 5 minutes, then continue rinsing the eye. Call a

poison control center or doctor for treatment advice.

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of (2-Methyloxazol-
4-YL)methanamine are not readily available in the peer-reviewed scientific literature or patent

databases. The following represents a generalized, theoretical synthesis approach based on

common organic chemistry principles for the formation of similar structures. This is not a

validated protocol and should be adapted and optimized by a qualified chemist.

Representative Synthetic Workflow
A plausible synthetic route to (2-Methyloxazol-4-YL)methanamine could involve the formation

of the oxazole ring followed by the introduction of the aminomethyl group.

Starting Materials
(e.g., Ethyl 2-chloroacetoacetate, Acetamide)

Oxazole Ring Formation
(e.g., Hantzsch oxazole synthesis)

Reaction Functional Group Interconversion
(e.g., Reduction of an ester or nitrile)

Transformation
(2-Methyloxazol-4-YL)methanamine

Final Step

Click to download full resolution via product page

Caption: A generalized synthetic workflow for (2-Methyloxazol-4-YL)methanamine.
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Biological Activity and Signaling Pathways
As of the date of this document, there is no publicly available information on the biological

activity, mechanism of action, or any associated signaling pathways for (2-Methyloxazol-4-
YL)methanamine. Researchers investigating this compound will need to conduct initial

screening and mechanistic studies to elucidate its pharmacological profile.

Toxicological Information
No specific toxicological studies, such as LD50 or LC50 data, are available for (2-
Methyloxazol-4-YL)methanamine.[1] The hazard classifications are based on the structural

alerts and properties of the compound.

Conclusion
(2-Methyloxazol-4-YL)methanamine is a research chemical with potential applications in drug

discovery. The primary hazards associated with this compound are oral toxicity, skin and eye

irritation, and respiratory tract irritation.[1] Due to the lack of comprehensive toxicological data

and detailed experimental protocols, extreme caution should be exercised during its handling

and use. All work should be performed in a controlled laboratory environment with appropriate

personal protective equipment and engineering controls. Further research is required to

determine its biological activity and a full toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [Technical Guide: Safety and Handling of (2-
Methyloxazol-4-YL)methanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1418392#safety-and-handling-guidelines-for-2-
methyloxazol-4-yl-methanamine]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1418392?utm_src=pdf-body
https://www.benchchem.com/product/b1418392?utm_src=pdf-body
https://www.benchchem.com/product/b1418392?utm_src=pdf-body
https://www.benchchem.com/product/b1418392?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F546258.pdf
https://www.benchchem.com/product/b1418392?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F546258.pdf
https://www.benchchem.com/product/b1418392?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/10/pdf/sds-F546258.pdf
https://www.benchchem.com/product/b1418392#safety-and-handling-guidelines-for-2-methyloxazol-4-yl-methanamine
https://www.benchchem.com/product/b1418392#safety-and-handling-guidelines-for-2-methyloxazol-4-yl-methanamine
https://www.benchchem.com/product/b1418392#safety-and-handling-guidelines-for-2-methyloxazol-4-yl-methanamine
https://www.benchchem.com/product/b1418392#safety-and-handling-guidelines-for-2-methyloxazol-4-yl-methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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